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Compound of Interest |

4-(4-Methylpiperazin-1-
Compound Name:

ylmethyl)benzoyl chloride
CAS No.: 148077-69-4

Cat. No.: B132958

Get Quote

4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride is a complex bifunctional molecule,

primarily utilized as a chemical intermediate in the synthesis of more complex pharmaceutical
compounds, such as Imatinib.[1] Its structure incorporates a reactive benzoyl chloride moiety
and a tertiary amine within a piperazine ring.[2] This structural combination, particularly the
presence of the acid chloride functional group, foreshadows its hazardous properties. Acid
chlorides are notoriously reactive, especially towards nucleophiles like water, which are
abundant in biological tissues. This inherent reactivity makes a thorough understanding of its
hazard profile not just a regulatory formality, but a critical prerequisite for safe handling in any
research or development setting.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the standardized framework for this understanding. It translates the intrinsic hazardous
properties of a chemical into a universally comprehensible system of pictograms, statements,
and handling precautions. This guide offers a detailed examination of the GHS classification for
4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, grounded in authoritative data and the
underlying chemical principles that dictate its hazardous nature.
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The GHS Classification Workflow: A Tiered,
Evidence-Based Approach

The GHS classification is not an arbitrary assignment but the result of a rigorous, tiered
evaluation of all available data. The process prioritizes existing human data, followed by animal
testing data, and then in vitro or other sources of information.[3][4] This "weight of evidence"
approach ensures the most accurate and relevant classification possible. For a substance like
4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride, where human data is scarce,
classification relies heavily on animal studies, in vitro results, and structure-activity relationships
with similar compounds (e.g., other benzoyl chlorides).

The logical flow for determining health hazards such as skin and eye effects under GHS is
illustrated below.
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Data Evaluation Tiers
Tier 1: Existing Human Data
(Epidemiological studies, clinical reports)

If insufficient

Tier 2: Existing Animal Data
(e.g., OECD TG 404/405)
If insufficient
Tier 3: In Vitro / Ex Vivo Data
(Validated alternative test methods)
If insufficient

Tier 4: Other Evidence
(Structure-Activity Relationship, pH, etc.)

Classificatiop & Labeling

Hazard Classification
(e.g., Skin Irrit. Cat 2, Eye Irrit. Cat 2A)

Assign Label Elements
(Pictogram, Signal Word, H/P Statements)

Click to download full resolution via product page

Caption: Tiered workflow for GHS health hazard classification.

Detailed GHS Hazard Profile
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Based on available Safety Data Sheets (SDS), 4-(4-Methylpiperazin-1-ylmethyl)benzoyl
chloride is classified with multiple health hazards.[5]

Skin Corrosion / Irritation: Category 2

e Hazard Statement H315: Causes skin irritation.[5]

Expert Analysis: This classification places the compound as a skin irritant, not corrosive.[6]
Under GHS, "irritation™ signifies reversible skin damage, such as inflammation or erythema,
following exposure.[6][7] In contrast, "corrosion™ (Category 1) implies irreversible damage, like
visible necrosis through the epidermis into the dermis.[3][6]

The causality for this hazard lies in the benzoyl chloride group. Upon contact with moisture on
the skin, it can hydrolyze to form hydrochloric acid (HCI) and the corresponding carboxylic acid.
The generated HCI is the primary irritating agent. The classification as Category 2 rather than
Category 1 suggests that in standard animal tests (e.g., OECD Test Guideline 404), the
observed damage was fully reversible within the observation period.[8]

Self-Validating Protocol (Basis for Classification): OECD Test Guideline 404 - Acute Dermal
Irritation/Corrosion

Objective: To determine the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.

o Methodology: A small amount (e.g., 0.5 g) of the test substance is applied to a shaved patch
of skin on a test animal (typically a rabbit).

o Exposure: The patch is covered with a gauze dressing for a set period, usually up to 4 hours.

[8]

o Observation: After the patch is removed, the skin is observed for erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and graded on a
numerical scale.

» Classification: A mean score of = 2.3 and < 4.0 for erythema or edema across the test
animals typically results in a "Category 2" classification.[6][8] A finding of irreversible tissue
destruction would lead to a "Category 1" (Corrosive) classification.[6]
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Serious Eye Damage / Eye Irritation: Category 2A

e Hazard Statement H319: Causes serious eye irritation.[5]

Expert Analysis: Similar to skin irritation, Category 2A for eye hazards denotes that the
substance causes changes in the eye that are fully reversible within a 21-day observation
period.[4][9][10] The mechanism is identical to that of skin irritation—hydrolysis of the benzoyl
chloride moiety by moisture in the eye, leading to the formation of irritating hydrochloric acid.
This can cause significant pain, redness, and inflammation of the cornea, iris, or conjunctiva.[9]
The "2A" sub-categorization is used to distinguish it from "2B," which is for substances with
milder effects that reverse within 7 days.[9][10]

Self-Validating Protocol (Basis for Classification): OECD Test Guideline 405 - Acute Eye
Irritation/Corrosion

» Objective: To assess the potential of a substance to produce serious damage or irritation
when applied to the eye.

o Methodology: A small, measured amount of the substance is instilled into the conjunctival
sac of one eye of a test animal (e.g., rabbit). The other eye remains untreated as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[4] The
degree of corneal opacity, iritis, and conjunctival redness/edema are scored.

o Classification: A substance is classified as "Category 2A" if it produces, in at least 2 of 3
tested animals, a positive response in any of the scored categories (e.g., corneal opacity = 1,
iritis = 1) and the effects are fully reversible within 21 days.[4] Irreversible damage would
warrant a "Category 1" (Serious Eye Damage) classification.[4]

Specific Target Organ Toxicity — Single Exposure (STOT-
SE): Category 3

e Hazard Statement H335: May cause respiratory irritation.[5]

Expert Analysis: This classification is applied to substances that cause transient respiratory

tract irritation following a single exposure.[11][12] For a solid or powder, this hazard is most
relevant when dust can be generated and inhaled. The fine particles can come into contact with
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the moist mucous membranes of the respiratory tract. The subsequent hydrolysis reaction,
producing HCI, directly irritates the tissues, leading to symptoms like coughing, shortness of
breath, and inflammation.

Summary of GHS Labeling Elements

The complete GHS classification dictates the following mandatory labeling elements for safe
communication of the hazards.
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Element Description
Pictogram(s)
Signal Word Warning[5]

Hazard (H) Statements

H315: Causes skin irritation.[5]H319: Causes
serious eye irritation.[5]H335: May cause

respiratory irritation.[5]

Precautionary (P) Statements

Prevention:P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[5]P264: Wash
skin thoroughly after handling.[5]P271: Use only
outdoors or in a well-ventilated area.[5]P280:
Wear protective gloves/protective clothing/eye
protection/face protection.
[5]Response:P302+P352: IF ON SKIN: Wash
with plenty of soap and water.[5]P304+P340: IF
INHALED: Remove to fresh air and keep at rest
in a position comfortable for breathing.
[5]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[5]P312: Call a POISON
CENTER or doctor if you feel unwell.
[5]P332+P313: If skin irritation occurs: Get
medical advice/attention.[5]P337+P313: If eye
irritation persists: Get medical advice/attention.
[5]P362: Take off contaminated clothing and
wash before reuse.[5]Storage:P403+P233:
Store in a well-ventilated place. Keep container
tightly closed.[5]P405: Store locked up.
[5]Disposal:P501: Dispose of contents/container

to an approved waste disposal plant.[5]

Practical Application: Risk Mitigation in a

Laboratory Setting
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The GHS classification provides direct, actionable guidance for researchers. The following
protocols are derived directly from the precautionary statements and the chemical's known
reactivity:

o Engineering Controls: Always handle 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride
inside a certified chemical fume hood to prevent inhalation of dust and to contain any
potential vapors.[5] Facilities must be equipped with an eyewash station and a safety shower
in immediate proximity to the handling area.[5]

o Personal Protective Equipment (PPE): The P280 statement is a mandate for comprehensive
PPE.[5]

o Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn
if there is a risk of splashing.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Always check
the glove manufacturer's breakthrough time for acyl chlorides.

o Body Protection: A lab coat is required. Ensure clothing is not left with exposed skin areas.

e Handling and Storage: The compound is moisture-sensitive. Store in a tightly-sealed
container, preferably under an inert atmosphere (e.g., argon or nitrogen), in a cool, dry, and
well-ventilated area away from incompatible materials like strong oxidizing agents.[5]

o First Aid:

o Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and wash it before reuse. If irritation persists, seek medical
attention.[5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[5]

Conclusion
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The GHS classification of 4-(4-Methylpiperazin-1-ylmethyl)benzoyl chloride as a skin irritant
(Category 2), serious eye irritant (Category 2A), and respiratory irritant (STOT-SE Category 3)
provides a clear and scientifically-grounded framework for its safe use. The hazards stem
directly from its reactive benzoyl chloride functional group. For the intended audience of
researchers and scientists, this classification is not merely a label but the foundation of a robust
safety protocol. Adherence to the prescribed engineering controls, personal protective
equipment, and handling procedures is essential to mitigate the risks associated with this
valuable but hazardous chemical intermediate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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